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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Bromo(2H3)methane (also known as deuterated bromomethane or methyl-d3 bromide).

Adherence to these procedures is critical to ensure personnel safety and environmental

protection. Bromo(2H3)methane, the deuterated analog of bromomethane, should be handled

with the same precautions as its non-deuterated counterpart due to its hazardous properties.

Bromomethane is a toxic, flammable, and ozone-depleting substance.[1][2][3] Therefore, its

disposal is strictly regulated.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are familiar with the following

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[2] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[2][4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, finely

powdered metals, and other combustible materials.[2][4]
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Spill Response: In the event of a spill, absorb the material with an inert absorbent material

(e.g., vermiculite, dry sand).[4][5] Collect the absorbed material and contaminated surfaces

into a suitable, sealed container for disposal as hazardous waste.

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of Bromo(2H3)methane is through a

licensed hazardous waste disposal company.

Waste Identification and Segregation:

Bromo(2H3)methane is classified as a halogenated hydrocarbon waste.[6]

Do not mix Bromo(2H3)methane waste with non-halogenated solvents, as this will

complicate and increase the cost of disposal. The entire mixture would need to be treated

as halogenated waste.[7]

Waste Collection and Storage:

Collect waste Bromo(2H3)methane in a designated, properly labeled, and sealed

container. The container should be in good condition and compatible with the chemical.

The label should clearly state "Hazardous Waste," "Bromo(2H3)methane," and list any

other components in the waste stream.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials.[5] Storage should be in a designated hazardous waste

accumulation area.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with a complete and accurate description of the waste, including its

chemical composition and volume.
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Ensure the waste transporter is legally permitted to handle and transport hazardous

waste.[7]

Disposal Method:

The most common and environmentally acceptable method for the disposal of

halogenated hydrocarbons like Bromo(2H3)methane is controlled incineration.[1][8] This

process is hazardous and must only be performed by trained personnel in a facility

equipped with appropriate emission controls.[1][8]

Quantitative Data Summary
The following table summarizes key quantitative data for Bromo(2H3)methane, which is

essential for its safe handling and disposal.

Property Value Source

CAS Number 1111-88-2 [9]

Molecular Formula CD₃Br

Molecular Weight 97.96 g/mol [9]

Boiling Point 3.8 - 4 °C [9]

Melting Point -94 °C [9]

Flash Point -34.7 °C [9]

Physical State
Gas at standard temperature

and pressure
[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Bromo(2H3)methane.

Caption: Workflow for the proper disposal of Bromo(2H3)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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